Cas no 2227954-62-1 (rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

Technical Introduction: rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include a cyclopentyl backbone with an Fmoc-protected amine group, offering selective deprotection compatibility in solid-phase peptide synthesis (SPPS). The rac- mixture provides flexibility for stereochemical studies, while the carboxylic acid terminus allows for further functionalization. This compound is particularly valuable for constructing constrained peptidomimetics or probing structure-activity relationships (SAR) due to its rigid cyclopentyl moiety. Its synthetic utility lies in its balance of reactivity and stability under standard SPPS conditions, making it a practical intermediate for advanced research applications.
rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid structure
2227954-62-1 structure
Product Name:rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
CAS No:2227954-62-1
MF:C27H32N2O5
MW:464.553387641907
CID:6219239
PubChem ID:165555289
Update Time:2025-06-12

rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
    • rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
    • 2227954-62-1
    • EN300-1553838
    • Inchi: 1S/C27H32N2O5/c1-2-18(15-26(31)32)28-25(30)14-17-11-12-19(13-17)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,19+/m1/s1
    • InChI Key: CZYIDEFVHHIDQM-KGNCLDLBSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](CC(NC(CC(=O)O)CC)=O)C1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1553838-0.05g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
0.05g
$1866.0 2023-06-05
Enamine
EN300-1553838-0.1g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
0.1g
$1955.0 2023-06-05
Enamine
EN300-1553838-0.25g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
0.25g
$2044.0 2023-06-05
Enamine
EN300-1553838-0.5g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
0.5g
$2132.0 2023-06-05
Enamine
EN300-1553838-1.0g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
1g
$2221.0 2023-06-05
Enamine
EN300-1553838-2.5g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
2.5g
$4355.0 2023-06-05
Enamine
EN300-1553838-5.0g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
5g
$6441.0 2023-06-05
Enamine
EN300-1553838-10.0g
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
10g
$9550.0 2023-06-05
Enamine
EN300-1553838-50mg
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
50mg
$1866.0 2023-09-25
Enamine
EN300-1553838-100mg
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2227954-62-1
100mg
$1955.0 2023-09-25

Additional information on rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Introduction to Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid (CAS No. 2227954-62-1)

Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, identified by its CAS number 2227954-62-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, represents a fusion of advanced organic chemistry and biotechnology, making it a subject of intense study for potential therapeutic applications.

The compound's name is a testament to its complex chemical architecture. The prefix Rac indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers of the specified configuration. The core structure features a pentanoic acid backbone, which is modified at various positions to incorporate functional groups that enhance its biological activity. Specifically, the presence of a cyclopentylacetamido group and a fluorenylmethoxycarbonyl (Fmoc) moiety suggests that this compound may be involved in peptide mimetics or protease inhibition.

The cyclopentyl moiety in the molecule is particularly noteworthy. Cycloalkyl groups are frequently employed in drug design due to their ability to improve metabolic stability and binding affinity. In this case, the cyclopentylacetamido group not only contributes to the overall shape and electronic properties of the molecule but also potentially interacts with biological targets in a specific manner. This structural feature has been extensively studied in the context of developing novel bioactive molecules.

The Fmoc group, on the other hand, is commonly used in peptide synthesis as an protecting group for amino acids. Its presence in this compound suggests that it may have applications in peptidomimetic drug development. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life. The Fmoc moiety could be removed under specific conditions to reveal a reactive site that can be further functionalized for targeted drug delivery or therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and optimizing the compound's structure for improved efficacy. For instance, virtual screening techniques have been used to dock this molecule with various proteases and kinases, revealing promising interactions that could lead to new therapeutic strategies.

In addition to computational studies, experimental approaches have also played a crucial role in understanding the properties of this compound. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These structural insights are essential for rational drug design and for predicting how the molecule will behave within biological systems.

The synthesis of Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as asymmetric catalysis and protecting group strategies, which are critical for constructing complex molecules with high enantiomeric purity. The ability to synthesize such intricate structures underscores the progress made in synthetic methodologies over recent decades.

One of the most exciting aspects of this compound is its potential application in treating various diseases. For example, studies have shown that peptidomimetics derived from similar structures can inhibit enzymes involved in cancer progression or inflammatory responses. The presence of both cyclopentyl and fluorenylmethoxycarbonyl groups suggests that Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid may exhibit dual functionality, targeting multiple pathways simultaneously.

Furthermore, the racemic nature of the compound opens up possibilities for studying enantioselective pharmacology. Enantiomers are mirror-image molecules that can have vastly different biological effects despite having identical chemical properties. By investigating both enantiomers separately, researchers can gain a deeper understanding of how chirality influences drug activity and develop more effective treatments tailored to specific patient populations.

The future prospects for Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid are promising. Ongoing research aims to explore its pharmacological profile further through preclinical studies involving cell culture assays and animal models. These studies will provide critical data on its safety profile, efficacy against specific disease targets, and potential side effects before it can be considered for clinical trials.

In conclusion,Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS No. 2227954-62-1) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure,functional groups,and dual functionality make it an attractive candidate for further study aimed at developing novel therapeutic agents。With continued advancements in synthetic chemistry,computational biology,and preclinical testing,this molecule holds promise for contributing to future medical breakthroughs。

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd